1-{1-[(5-propyl-2-furyl)methyl]piperidin-4-yl}pyrrolidin-2-one

• IUPAC Name: 1-[1-[(5-propylfuran-2-yl)methyl]piperidin-4-yl]pyrrolidin-2-one
• InChI: InChI=1S/C17H26N2O2/c1-2-4-15-6-7-16(21-15)13-18-11-8-14(9-12-18)19-10-3-5-17(19)20/h6-7,14H,2-5,8-13H2,1H3
• InChI Key: FZBIASURENMCEO-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(O1)CN2CCC(CC2)N3CCCC3=O
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol

Description

Piperidines are six-membered heterocycles including one nitrogen atom and five carbon atoms in the sp3-hybridized state. They are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. There are many protocols available on the functionalizing deboronation of alkyl boronic esters. For example, catalytic protodeboronation of 1°, 2° and 3° alkyl boronic esters utilizing a radical approach has been reported.

Chemical Reactions Analysis

In the last several years, a lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application were published. For instance, a protocol allows for formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation.